Cas no 118942-48-6 (4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-)

• Product Name: 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-
• CAS No: 118942-48-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD31652543
• CID: 1208810
• PubChem ID: 14288270
• Update Time: 2025-10-28

4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-
• AKOS037646406
• ethyl (4E)-2-methylhex-4-enoate
• 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-(A+/-)-
• SCHEMBL3866367
• ethyl (E)-2-methylhex-4-enoate
• 118942-48-6
• AS-68599
• W16076
• (E)-Ethyl2-methylhex-4-enoate
• (E)-Ethyl 2-methylhex-4-enoate

• MDL： MFCD31652543
• Inchi： 1S/C9H16O2/c1-4-6-7-8(3)9(10)11-5-2/h4,6,8H,5,7H2,1-3H3/b6-4+
• InChI Key： JQFWSELAMIOZPM-GQCTYLIASA-N
• SMILES： O(CC)C(C(C)C/C=C/C)=O

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-

Introduction to 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- (CAS No: 118942-48-6)

4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-, with the CAS number 118942-48-6, is a specialized organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of unsaturated carboxylic acid esters, characterized by its unique molecular structure and functional properties. The presence of a double bond in the hexenoic acid moiety and the ethyl ester group contributes to its distinct chemical behavior, making it a subject of interest for various applications.

The molecular formula of 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- is C₉H₁₄O₂, reflecting its composition of nine carbon atoms, fourteen hydrogen atoms, and two oxygen atoms. The (E)-configuration indicates the spatial arrangement of the substituents around the double bond, which influences its reactivity and interactions with other molecules. This structural feature is particularly relevant in contexts where stereoselectivity plays a crucial role, such as in drug design and synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of unsaturated carboxylic acid esters. 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- has been studied for its possible applications in medicinal chemistry due to its ability to act as an intermediate in the synthesis of more complex molecules. Its structural motif is reminiscent of natural products found in plants and microorganisms, which often exhibit bioactive properties. This has prompted researchers to investigate its potential as a precursor or scaffold for developing novel therapeutic agents.

The compound's reactivity is further enhanced by the presence of both a carboxylic acid ester group and an unsaturated aldehyde-like functionality. These features make it a versatile building block for organic synthesis, enabling the construction of more intricate molecular architectures. In particular, the double bond can undergo various transformations such as hydrogenation, oxidation, or polymerization, while the ester group can be hydrolyzed or converted into other functional derivatives. This flexibility has made 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- a valuable asset in synthetic chemistry.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers have been exploring its derivatives as candidates for treating various diseases due to their structural similarity to known bioactive molecules. For instance, modifications of the hexenoic acid backbone have been associated with anti-inflammatory and antimicrobial properties. While 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- itself may not exhibit direct therapeutic effects, its ability to serve as a precursor for more complex compounds positions it as an important intermediate in pharmaceutical development.

The synthesis of 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate aldehydes and carboxylic acids followed by esterification. The use of catalysts such as palladium-based complexes can enhance the efficiency of these transformations. Additionally, stereocontrol techniques must be employed to ensure the correct (E)-configuration is obtained.

In industrial settings, the production of 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- must adhere to stringent quality control measures to meet pharmaceutical standards. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to verify the identity and purity of the compound. These methods provide detailed information about its molecular structure and help ensure that it meets the required specifications for further applications.

The environmental impact of synthesizing and handling 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)- is also an important consideration. Efforts have been made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. For example, biocatalytic approaches using enzymes have been explored as alternative methods for producing this compound efficiently while maintaining high selectivity.

Future research directions may focus on expanding the chemical space accessible through derivatives of 4-Hexenoic acid, 2-methyl-, ethyl ester, (E)-. By incorporating different functional groups or exploring novel reaction pathways, scientists could uncover new bioactive compounds with enhanced properties. Collaborative efforts between synthetic chemists and medicinal chemists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion,4-Hexenoic acid, (E)-configuration, methyl, ester, CAS No: 118942-48-6, represents a fascinating compound with significant potential in organic synthesis and pharmaceutical research. Its unique structural features make it a valuable building block for developing novel molecules with diverse applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.